N-(3-chloro-4-fluorophenyl)-5-(2-pyrazinyl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-5-pyrazin-2-yl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C12H7ClFN5S/c13-8-5-7(1-2-9(8)14)17-12-19-18-11(20-12)10-6-15-3-4-16-10/h1-6H,(H,17,19)
• InChI Key: RLOFUOCEDOYRAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC2=NN=C(S2)C3=NC=CN=C3)Cl)F
• Molecular Formula: C12H7ClFN5S
• Molecular Weight: 307.73 g/mol

Description

Synthesis Analysis

The synthesis of related thiadiazole compounds often involves multicomponent reactions that are efficient and atom-economical, providing a straightforward route to these heterocyclic compounds. For instance, a related method describes the synthesis of 3-phenyl-1-(6-phenyl-7H-[1,2,4] triazolo[3,4-b][1,3,4]thiadiazin-3-yl)-1H-pyrazol-5-amines through a simple, multicomponent approach, highlighting the versatility and synthetic accessibility of thiadiazole derivatives (Sujatha et al., 2018).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives is characterized by the presence of the thiadiazole ring, which can significantly influence the compound's physical and chemical properties. Single crystal diffraction studies of isostructural thiadiazole derivatives reveal that these molecules can exhibit a planar configuration apart from substituent groups that may assume orientations perpendicular to the main molecular plane, indicating the potential for diverse molecular interactions and steric effects (Kariuki et al., 2021).

Chemical Reactions and Properties

Thiadiazole compounds participate in various chemical reactions, leveraging the reactive sites inherent in the thiadiazole ring and the substituent groups. The synthesis and reactivity of related compounds, such as 4-(2-chloro-5-nitrophenyl)-1,2,3-thiadiazole, demonstrate the thiadiazole ring's capacity to undergo ring-opening reactions, leading to the formation of thioketene intermediates and subsequent reaction products with different functionalities (Androsov, 2008).

Physical Properties Analysis

The physical properties of thiadiazole derivatives, such as solubility, melting points, and crystalline structure, are significantly influenced by the molecular structure and substituents. For example, the crystalline structure analysis of similar thiadiazole compounds can reveal insights into the compound's stability, packing, and intermolecular interactions, which are crucial for understanding its physical properties (Dani et al., 2013).